2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-(2-methoxyethyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C17H22BrN3O2S/c1-12(2)20-16(22)11-24-17-19-10-15(21(17)8-9-23-3)13-4-6-14(18)7-5-13/h4-7,10,12H,8-9,11H2,1-3H3,(H,20,22)
• InChI Key: PXBTZFYYGDESDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC=C(N1CCOC)C2=CC=C(C=C2)Br
• Molecular Formula: C17H22BrN3O2S
• Molecular Weight: 412.3 g/mol

Description

2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide is a useful research compound. Its molecular formula is C17H22BrN3O2S and its molecular weight is 412.35. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Chemical Transformations

• The reactions of brominated benzolactones/lactams with 4-methoxythiobenzamide and thiourea under mildly basic conditions have been reported, illustrating the potential for creating a variety of compounds, including those with imidazole rings, via Eschenmoser coupling reaction or dimerization processes (Kammel, Tarabová, Růžičková, & Hanusek, 2015).
• The synthesis of 2-(5-nitropyrid-2-yl)-3-(4-substitutedphenyl)amino-isoxazol-5(2H)-ones and their rearrangements to imidazo[1,2-a]-pyridines and indoles with triethylamine highlight the versatility of incorporating bromophenyl groups into complex heterocyclic frameworks (Khalafy, Setamdideh, & Dilmaghani, 2002).

Biological Activities and Potential Applications

• A series of novel Schiff bases containing 2,4-disubstituted thiazole rings, including compounds with bromophenyl groups, were synthesized and characterized for their antimicrobial activities. Some of these compounds displayed moderate to good antibacterial and excellent antifungal activities, suggesting potential applications in developing new antimicrobial agents (Bharti, Nath, Tilak, & Singh, 2010).
• The synthesis and antimicrobial evaluation of new 2-substituted imidazole derivatives have been conducted, indicating that these compounds, especially those incorporating bromophenyl groups, can serve as potent antibacterial agents against various strains, including Gram-positive and Gram-negative bacteria (Salman, Abdel‐Aziem, & Alkubbat, 2015).